ethyl 3-(8-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: ethyl 3-[6-(2-methoxy-5-methylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C22H25N5O5/c1-6-32-17(28)9-10-25-20(29)18-19(24(4)22(25)30)23-21-26(18)12-14(3)27(21)15-11-13(2)7-8-16(15)31-5/h7-8,11-12H,6,9-10H2,1-5H3
• InChI Key: FRTSKIMYKCUJTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C2=C(N=C3N2C=C(N3C4=C(C=CC(=C4)C)OC)C)N(C1=O)C
• Molecular Formula: C22H25N5O5
• Molecular Weight: 439.5 g/mol

Description

“Ethyl 3-(8-(2-methoxy-5-methylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate” is a chemical compound with the molecular formula C22H25N5O5. It is not intended for human or veterinary use and is available for research use only.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C22H25N5O5. The average mass of the molecule is 439.464 Da.

Scientific Research Applications

Metabolite Identification and Biotransformation Studies

Metabolite identification and biotransformation studies are crucial in understanding how substances are processed within the body. The biotransformation of phenolic antioxidants, such as Topanol 354, has been studied in humans, rats, and dogs, focusing on major urinary and biliary metabolites and the identification of isomeric forms, providing insight into the metabolic pathways and potential implications for similar compounds (Daniel, Green, & Phillips, 1973).

Pharmacokinetics and Drug Disposition

Understanding the pharmacokinetics and drug disposition is pivotal in drug development and therapeutic application. The study of carvedilol, a combined alpha- and beta-adrenergic receptor antagonist, showcases the quantitative determination of serum concentrations and provides a detailed pharmacokinetic profile, which is essential for optimizing dosage and understanding the drug's behavior in the body (Varin, Cubeddu, & Powell, 1986).

Reactive Compound Scavenging and Therapeutic Implications

Research into how certain drugs interact with reactive compounds, such as methylglyoxal, sheds light on their potential therapeutic implications. Metformin's ability to scavenge methylglyoxal, forming a novel imidazolinone metabolite, demonstrates an additional therapeutic mechanism beyond its primary antihyperglycemic action, potentially mitigating diabetic complications (Kinsky et al., 2016).

Biomonitoring and Occupational Health

The development of biomonitoring methods for industrial compounds, like 1-Methoxy-2-propanol, is crucial for ensuring occupational health. Studies focusing on the detection of compounds and their metabolites in biological samples like urine or blood provide valuable tools for assessing exposure levels and ensuring workplace safety (Jones et al., 1997).

Cardiovascular Research and Vasodilation Studies

Research into cardiovascular agents, such as HN-65021, and their effects on the human vasculature, like the modulation of angiotensin II-induced vasoconstriction, provides critical insights into therapeutic approaches for cardiovascular diseases. Understanding the dose-response relationship and the pharmacodynamics of such agents is vital for their application in treating conditions like hypertension (Cockcroft et al., 1995).